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Compound of Interest

Compound Name: Melamine cyanurate

Cat. No.: B034449

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and flame-retardant applications of melamine cyanurate (MCA), identified by CAS
number 37640-57-6. Melamine cyanurate is a halogen-free flame retardant extensively
utilized in various polymers. This document details its fundamental chemical and physical
characteristics, outlines a standard synthesis protocol, and provides methodologies for its
thermal analysis through Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC). Furthermore, the intricate flame-retardant mechanism of melamine
cyanurate is elucidated through a detailed signaling pathway diagram. This guide is intended
to be a valuable resource for researchers, scientists, and professionals in drug development
and material science, offering in-depth technical information for experimental design and
application.

Physicochemical Properties

Melamine cyanurate is a 1:1 adduct of melamine and cyanuric acid. Its properties are
summarized in the table below, compiled from various scientific sources.
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Property Value References
CAS Number 37640-57-6

Molecular Formula CeHoNoOs3

Molecular Weight 255.20 g/mol

Appearance White crystalline powder

Melting Point >300 °C (decomposes) [1]

Density Approximately 1.70 g/cm3

Solubility in Water Insoluble

S . Soluble in ethanol and
Solubility in Organic Solvents
formaldehyde

Thermal Stability Decomposes above 300 °C [1]

Synthesis of Melamine Cyanurate

A common method for the synthesis of melamine cyanurate involves the reaction of melamine
and cyanuric acid in an aqueous medium. The following protocol is a representative example.

Experimental Protocol: Aqueous Synthesis

Materials:

e Melamine

e Cyanuric acid

o Deionized water

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH) (for pH adjustment if necessary)

Equipment:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/258391062_Spectral_and_Thermal_Degradation_of_Melamine_Cyanurate
https://www.researchgate.net/publication/258391062_Spectral_and_Thermal_Degradation_of_Melamine_Cyanurate
https://www.benchchem.com/product/b034449?utm_src=pdf-body
https://www.benchchem.com/product/b034449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Jacketed glass reactor with a mechanical stirrer

Heating and cooling system

Buchner funnel and filter paper

Drying oven

Procedure:

Charge the jacketed glass reactor with deionized water.

While stirring, add a strong mineral acid, such as hydrochloric acid, to adjust the pH of the
agueous medium to a value not exceeding 1.

Heat the acidic aqueous solution to a temperature between 80 °C and 95 °C.

Introduce equimolar amounts of melamine and cyanuric acid into the heated solution with
continuous stirring.

Maintain the reaction mixture at the specified temperature for 15 to 30 minutes.
After the reaction is complete, cool the mixture to approximately 50 °C.
Filter the resulting precipitate using a Buchner funnel.

Wash the filter cake thoroughly with water at 50 °C to remove any unreacted starting
materials and acid.

Dry the collected white crystalline product in an oven at 120 °C until a constant weight is
achieved.

Thermal Analysis

The thermal stability and decomposition behavior of melamine cyanurate are critical for its

application as a flame retardant. Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are key techniques for characterizing these properties.
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Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere.

Experimental Protocol:

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: Place 5-10 mg of finely powdered melamine cyanurate into an
alumina or platinum crucible.

Atmosphere: Nitrogen, with a flow rate of 20-50 mL/min.

Temperature Program: Heat the sample from ambient temperature to 800 °C at a constant
heating rate of 20 °C/min.[2]

Data Analysis: Record the mass loss as a function of temperature. The onset of
decomposition and the temperature of maximum mass loss rate are key parameters to be
determined.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is subjected to a controlled

temperature program.

Experimental Protocol:

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: Accurately weigh 3-5 mg of finely powdered melamine cyanurate into
a standard aluminum DSC pan and seal it. An empty, sealed aluminum pan is to be used as
a reference.

Atmosphere: Nitrogen, with a flow rate of 20-50 mL/min.

Temperature Program: Heat the sample from ambient temperature to 450 °C at a constant
heating rate of 10 °C/min.
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» Data Analysis: Record the heat flow as a function of temperature. Endothermic and
exothermic peaks are indicative of phase transitions and decomposition processes.

Flame Retardant Mechanism

The flame-retardant action of melamine cyanurate is a complex process involving both gas-
phase and condensed-phase mechanisms upon thermal decomposition.

When exposed to high temperatures, melamine cyanurate undergoes endothermic
decomposition, absorbing heat and cooling the substrate. This decomposition releases non-
flammable gases, primarily nitrogen and ammonia, which dilute the flammable gases and
oxygen in the surrounding atmosphere, thus inhibiting combustion in the gas phase. In the
condensed phase, the cyanuric acid component can promote the formation of a stable char
layer on the surface of the polymer. This char acts as an insulating barrier, preventing further
heat transfer to the underlying material and limiting the release of flammable volatiles.

The following diagram illustrates the key steps in the flame-retardant mechanism of melamine
cyanurate.
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Caption: Flame retardant mechanism of melamine cyanurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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No. 37640-57-6)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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